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Executive Summary

Amphidinolide Q is a cytotoxic 12-membered macrolide isolated from the marine
dinoflagellate Amphidinium sp.[1] Its structural elucidation represents a classic case study in
natural product chemistry, evolving from initial planar structure determination via 2D NMR to
absolute stereochemical assignment using advanced derivatization techniques and total
synthesis. This guide details the technical workflow used to solve its structure, emphasizing the
integration of spectroscopic data, chemical degradation, and synthetic validation.

Isolation and Molecular Definition
Source and Extraction

The molecule was originally isolated from the symbiotic dinoflagellate Amphidinium sp. (strain
Y-5), cultured in a laboratory setting.[2] The isolation protocol required a multi-step
chromatographic approach to separate Amphidinolide Q from a complex mixture of related
congeners (Amphidinolides A-P).

Protocol: Isolation Workflow

e Cultivation:Amphidinium sp.[1][2][3][4][5][6][7][8] cultured in unialgal condition (3000 L).
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» Extraction: Harvested cells extracted with MeOH/Toluene (3:1).
» Partitioning: Toluene-soluble fraction separated.
e Purification:
o Silica gel column chromatography (CHCI3/MeOH gradient).
o Gel filtration (Sephadex LH-20).
o Reverse-phase HPLC (ODS column) to yield pure Amphidinolide Q.

Molecular Formula Determination

High-Resolution Fast Atom Bombardment Mass Spectrometry (HR-FABMS) or Electrospray
lonization (ESI-MS) established the molecular formula.

o Key Data Point: The presence of a sodium adduct ion

consistent with a macrolide structure containing specific degrees of unsaturation (lactone
ring, exomethylene, ketone).

Planar Structure Elucidation (NMR Spectroscopy)[2]

The planar structure was solved using a suite of 2D NMR techniques to establish connectivity.
[2] The 12-membered lactone ring is a distinguishing feature, smaller than the 26-membered
rings found in other Amphidinolides (e.g., B, H).

Fragment Assembly via COSY and TOCSY
Proton-proton connectivities were mapped using

COSY and TOCSY experiments. This allowed for the construction of distinct spin systems:

o Fragment A (C2—C4): Identification of the ester linkage and adjacent methylene/methine
protons.

e Fragment B (C6—C12): Tracing the carbon chain through the exomethylene group and
secondary alcohols.
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Macrocyclization Logic via HMBC

Heteronuclear Multiple Bond Correlation (HMBC) spectroscopy was critical for linking the spin
systems across quaternary carbons and heteroatoms.

o Ester Linkage: A diagnostic correlation was observed between the C-1 carbonyl carbon and
the proton at the lactone closure site (typically C-11 or C-13 depending on numbering

conventions).

o Exomethylene: Correlations from the exocyclic methylene protons to adjacent carbons
confirmed the position of the double bond within the ring or side chain.

E ble ( ive Signals,

NMR Features NMR Features

. Key HMBC
Position Type (approx. (approx. .
Correlations
) )
H-2, H-13
C-1 Carbonyl - ~170-175 ppm
(Lactone closure)
~4.8 - 5.0 ppm
C-12 Exomethylene ) ~110-115 ppm C-11, C-13
(singlets)
C-X Oxymethine ~3.5-5.0 ppm ~70-80 ppm C-1 (if lactone)

Stereochemical Assignment

The absolute configuration of Amphidinolide Q was not fully resolved in the initial isolation
(1991). It required a dedicated study (Takahashi et al., 2008) utilizing the modified Mosher's
method and J-based configuration analysis.

Modified Mosher’s Method

To determine the absolute configuration of secondary alcohols, the molecule was derivatized
with

- and
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-methoxy-
-(trifluoromethyl)phenylacetic acid (MTPA).

Protocol: MTPA Ester Analysis
o Derivatization: Treat separate aliquots of Amphidinolide Q with

-and

-MTPA-CI in pyridine.
 NMR Analysis: Acquire

NMR spectra for both esters.

e Calculation: Calculate

for protons neighboring the chiral center.

e Assignment: A positive

indicates protons on the right side of the plane (Model A), while negative values indicate the
left.

Stereogenic Centers

The analysis established the absolute configurations as 4R, 7R, 9S, 11R, 13R. This revision
was crucial, as earlier assumptions based on homology with other Amphidinolides were
insufficient.

Synthetic Validation (Total Synthesis)

The ultimate proof of structure was the total synthesis achieved by Kobayashi's group (2009).
This synthesis confirmed the stereochemical assignment and provided material for further
biological testing.

Retrosynthetic Strategy

© 2026 BenchChem. All rights reserved. 4/8 Tech Support


https://www.benchchem.com/product/b1250277/docs?utm_src=pdf-body#technical-deep-dive-structural-elucidation-of-amphidinolide-q
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

The synthesis disconnected the molecule into two key segments:

e Segment A: Containing the C1-C9 fragment (constructed via Myers alkylation).

e Segment B: Containing the C10—-C15 fragment (constructed via Julia coupling).

Key Synthetic Steps[9]

o Julia-Kocienski Olefination: Used to form the C=C double bonds with high stereocontrol (

-selectivity).

o Myers Asymmetric Alkylation: Introduced the methyl stereocenters with high enantiomeric
excess.

e Yamaguchi Macrolactonization: The final ring-closing step, forming the 12-membered lactone
from the seco-acid precursor.

Fragment A
Myers Alkylation
(My Y ) —— ) ) :
Retrosynthetic Analysis Fragment Coupling Yamaguchi Synthetic
(Aldol/Esterification) Macrolactonization Amphidinolide Q
| __—V]
Fragment B
(Julia Coupling)

Click to download full resolution via product page

Figure 1: Convergent synthetic strategy for Amphidinolide Q validation.

Elucidation Workflow Diagram

The following diagram summarizes the logical flow from isolation to final structural confirmation.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1250277/docs?utm_src=pdf-body-img#technical-deep-dive-structural-elucidation-of-amphidinolide-q
https://www.benchchem.com/product/b1250277/docs?utm_src=pdf-body#technical-deep-dive-structural-elucidation-of-amphidinolide-q
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1250277?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Isolation

(Amphidinium sp.)

HRMS Analysis
(Molecular Formula)

:

2D NMR (COSY, HMBC)
(Planar Structure)

:

Stereochemical Analysis
(Mosher's Method / J-based)

Total Synthesis

(Validation)

Click to download full resolution via product page

Figure 2: Structural elucidation workflow from isolation to synthetic confirmation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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